Cas no 20734-18-3 (Propanedioic acid, (hydroxymethylene)-, diethyl ester)

• Product Name: Propanedioic acid, (hydroxymethylene)-, diethyl ester
• CAS No: 20734-18-3
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 1395666
• PubChem ID: 11063159
• Update Time: 2025-04-20

Propanedioic acid, (hydroxymethylene)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (hydroxymethylene)-, diethyl ester
• diethyl 2-(hydroxymethylidene)propanedioate
• DTXSID90453809
• SCHEMBL2049258
• 20734-18-3

• Inchi： 1S/C8H12O5/c1-3-12-7(10)6(5-9)8(11)13-4-2/h5,9H,3-4H2,1-2H3
• InChI Key： LMWRGAKQZPUJBW-UHFFFAOYSA-N
• SMILES： O(C(/C(=C\O)/C(=O)OCC)=O)CC

Computed Properties

• Exact Mass: 188.06846
• Monoisotopic Mass: 188.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83